Cas no 1844122-70-8 ((2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid)

• Product Name: (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid
• CAS No: 1844122-70-8
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5938254
• PubChem ID: 94977983
• Update Time: 2025-06-07

(2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1844122-70-8
• (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid
• EN300-1300618

• Inchi： 1S/C7H11N3O2/c8-6(7(11)12)1-3-10-4-2-9-5-10/h2,4-6H,1,3,8H2,(H,11,12)/t6-/m0/s1
• InChI Key： RNDKANKZXDNZKY-LURJTMIESA-N
• SMILES： OC([C@H](CCN1C=NC=C1)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid

Introduction to (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic Acid (CAS No. 1844122-70-8)

(2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1844122-70-8, has garnered attention due to its potential applications in drug development and biologically active molecule synthesis. The intricate arrangement of its functional groups, including an amino group, an imidazole ring, and a carboxylic acid moiety, makes it a versatile intermediate in organic synthesis and a promising candidate for further biochemical exploration.

The< strong>imidazole ring in the molecular structure of (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid is particularly noteworthy, as imidazole derivatives are widely recognized for their role in various biological processes. Recent studies have highlighted the importance of imidazole-based compounds in the development of antimicrobial agents, antiviral drugs, and even potential treatments for neurological disorders. The presence of this heterocyclic ring in (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid suggests that it may exhibit similar bioactivities, making it a valuable subject for further research.

The stereochemistry of the compound, specifically the (2S) configuration at the second carbon atom, is another critical aspect that contributes to its uniqueness. Chiral compounds often exhibit distinct pharmacological properties compared to their racemic counterparts, and the (2S) configuration of (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid may play a crucial role in determining its biological activity. Researchers have increasingly focused on the synthesis and characterization of enantiomerically pure compounds due to their potential to provide more effective and targeted therapeutic interventions.

In the realm of drug discovery, (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid serves as a versatile building block for more complex molecules. Its structural features allow for modifications at multiple sites, enabling chemists to design derivatives with enhanced pharmacokinetic properties or improved binding affinity to biological targets. For instance, the carboxylic acid group can be esterified or amidated to modify solubility and metabolic stability, while the amino group offers opportunities for further functionalization through coupling reactions.

Recent advancements in computational chemistry have also facilitated the study of (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets such as enzymes and receptors. These predictions are invaluable for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. By leveraging computational methods alongside traditional synthetic approaches, researchers can accelerate the drug development process significantly.

The pharmaceutical industry has shown particular interest in< strong>imidazole-containing compounds due to their broad spectrum of biological activities. Imidazole derivatives have been investigated for their roles in modulating immune responses, inhibiting viral replication, and even influencing neurotransmitter systems. The incorporation of an imidazole ring into (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid positions it as a potential candidate for these applications. Furthermore, the presence of both amino and carboxylic acid functionalities provides additional avenues for chemical modification, allowing for the creation of novel derivatives with tailored properties.

The synthesis of (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout the synthetic pathway is paramount, given the importance of chirality in pharmaceuticals. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have been explored to achieve high enantiomeric purity efficiently. These approaches not only enhance yield but also improve scalability, which is crucial for industrial applications.

Ongoing research into (2S)-2-amino-4-(1H-imidazol-1-yl)butanoic acid is uncovering new possibilities in drug development. For example, studies have suggested that this compound may exhibit anti-inflammatory properties by interacting with specific signaling pathways involved in immune responses. Additionally, its structural framework could be adapted to develop inhibitors targeting enzymes overexpressed in cancer cells or pathogens resistant to conventional treatments. Such discoveries underscore the importance of continued exploration into this promising compound.

The versatility of (2S)-2-amino-4-(1H-imidazol-1-ybutoic acid extends beyond its direct applications as a therapeutic agent; it also serves as a valuable tool in biochemical research. Researchers utilize this compound as a substrate or intermediate in enzymatic reactions to study protein function and metabolic pathways. By understanding how this molecule interacts with biological systems at a molecular level, scientists can gain insights into disease mechanisms and develop more effective therapeutic strategies.

In conclusion，（(2S)-...） represents a fascinating compound with significant potential in pharmaceutical chemistry。 Its unique structural features， including an imidazole ring， an amino group， and a carboxylic acid moiety， make it a versatile intermediate with diverse applications。 The stereochemical configuration， specifically（(...)）， further enhances its value by providing opportunities for enantiomerically pure synthesis。 As research continues， this compound is likely to play an increasingly important role in drug development， biomolecular studies， and other areas of scientific inquiry。